Cas no 36719-40-1 ((1E)-1-phenyl-3,3-di(propan-2-yl)triaz-1-ene)

(1E)-1-phenyl-3,3-di(propan-2-yl)triaz-1-ene Properties

Names and Identifiers

• (1E)-1-phenyl-3,3-di(propan-2-yl)triaz-1-ene
• N-phenyldiazenyl-N-propan-2-ylpropan-2-amine
• 1-Triazene, 3,3-bis(1-methylethyl)-1-phenyl-
• 3,3-Bis(1-methylethyl)-1-phenyl-1-triazene
• NSC-515224
• 1-Triazene, 3,3-bis(1-methylethyl)-1-phenyl-, (E)-
• 1-phenyl-3,3-diisopropyltriaz-1-ene
• 36719-40-1
• NSC 515224
• KE7AXL427A
• 1-phenyl-3,3-diisopropyltriazene
• SCHEMBL17375285
• NSC515224
• 67961-23-3
• +Expand

• InChIKey： HXLIRAKDQUGMTC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H19N3/c1-10(2)15(11(3)4)14-13-12-8-6-5-7-9-12/h5-11H,1-4H3
• SMILES： CC(C)N(C(C)C)N=NC1=CC=CC=C1

Computed Properties

• Exact Mass: 205.15807
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 205.157897619g/mol
• Heavy Atom Count: 15
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 28Ų

Experimental Properties

• PSA: 27.96